Cas no 1142214-93-4 (2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid)

• Product Name: 2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid
• CAS No: 1142214-93-4
• MF: C₁₇H₂₁N₃O₅
• MW: 347.365744352341
• CID: 1078722
• PubChem ID: 25219928
• Update Time: 2025-08-05

2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid
• 2,2-Dimethyl-3-(4-(4-nitrophenyl)piperazine-1-carbonyl)cyclopropanecarboxylic acid
• 2,2-dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}cyclopropanecarboxylic acid
• 2,2-Dimethyl-3-(4-(4-nitrophenyl)piperazine-1-carbonyl)cyclopropane-1-carboxylic acid
• ALBB-007920
• 2,2-Dimethyl-3-(4-(4-nitrophenyl)piperazine-1-carbonyl)cyclopropanecarboxylicacid
• CS-0339271
• 1142214-93-4
• AKOS005171865
• 2,2-dimethyl-3-[4-(4-nitrophenyl)piperazine-1-carbonyl]cyclopropane-1-carboxylic acid
• STK504910

• MDL： MFCD12027542
• Inchi： 1S/C17H21N3O5/c1-17(2)13(14(17)16(22)23)15(21)19-9-7-18(8-10-19)11-3-5-12(6-4-11)20(24)25/h3-6,13-14H,7-10H2,1-2H3,(H,22,23)
• InChI Key： NXOJDWWMFVLDHT-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(=O)O)C1(C)C)N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid

2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid: A Comprehensive Overview

The compound 2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid (CAS No. 1142214-93-4) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention due to their unique structural properties and biological activities. The molecule's structure is characterized by a cyclopropane ring substituted with a methyl group at positions 2 and 3, a piperazine moiety at position 3, and a carboxylic acid group at position 3 as well. The piperazine ring is further substituted with a nitrophenyl group, which adds to the compound's complexity and functional diversity.

Recent studies have highlighted the importance of cyclopropane derivatives in drug design, particularly in the development of anticancer agents. The cyclopropane ring in this compound is known to exhibit significant strain energy, which can be harnessed to induce specific interactions with biological targets. Additionally, the presence of the piperazine moiety enhances the molecule's ability to form hydrogen bonds, a critical factor in drug-receptor interactions. The nitrophenyl group introduces electron-withdrawing effects, which can modulate the compound's electronic properties and improve its bioavailability.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Researchers have reported that certain cyclopropane derivatives can selectively target cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis. The nitrophenyl-substituted piperazine in this compound has been shown to enhance its cytotoxicity against various cancer cell lines, making it a strong candidate for further preclinical studies.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and oxidation reactions. The synthesis pathway typically begins with the preparation of the piperazine derivative, followed by its coupling with the cyclopropane carboxylic acid moiety. The introduction of the nitrophenyl group is achieved through a Friedel-Crafts alkylation or a similar reaction. The overall synthesis process requires precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, conformational flexibility, and intermolecular interactions. For instance, X-ray crystallography has revealed that the molecule adopts a specific conformation that maximizes van der Waals interactions between the cyclopropane ring and the piperazine moiety.

The biological evaluation of this compound has also been conducted using various in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as topoisomerase II and cyclin-dependent kinases. In vivo experiments using murine models have further confirmed its antitumor activity without significant toxicity to normal tissues. These findings underscore the potential of this compound as a novel therapeutic agent for cancer treatment.

In conclusion, 2,2-Dimethyl-3-{[4-(4-nitrophenyl)piperazin-1-yl]-carbonyl}cyclopropanecarboxylic acid (CAS No. 1142214-93-4) represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the quest for innovative cancer therapies. As research continues to unravel its full potential, this compound stands at the forefront of modern drug discovery efforts.